Cas no 185683-50-5 (3-(6-Chloropyridin-3-yl)-2-azabicyclo[2.2.2]octane)

• Product Name: 3-(6-Chloropyridin-3-yl)-2-azabicyclo[2.2.2]octane
• CAS No: 185683-50-5
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 2785315
• PubChem ID: 71348679
• Update Time: 2025-04-21

3-(6-Chloropyridin-3-yl)-2-azabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 3-(6-Chloropyridin-3-yl)-2-azabicyclo[2.2.2]octane
• DTXSID30774565
• 185683-50-5

• Inchi： 1S/C12H15ClN2/c13-11-6-3-9(7-14-11)12-8-1-4-10(15-12)5-2-8/h3,6-8,10,12,15H,1-2,4-5H2
• InChI Key： MIQDOAYSGVLCFG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1C2CCC(CC2)N1

Computed Properties

• Exact Mass: 222.0923762Da
• Monoisotopic Mass: 222.0923762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų